Cas no 88245-71-0 (Acetamide, N-cyano-N-(1-methylethyl)-)

Acetamide, N-cyano-N-(1-methylethyl)- structure
88245-71-0 structure
Product name:Acetamide, N-cyano-N-(1-methylethyl)-
CAS No:88245-71-0
MF:C6H10N2O
MW:126.156401157379
CID:639956
PubChem ID:57265092

Acetamide, N-cyano-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-cyano-N-(1-methylethyl)-
    • N-cyano-N-propan-2-ylacetamide
    • SCHEMBL9236351
    • N-Isopropyl-N-cyanacetamide
    • 88245-71-0
    • DTXSID10720702
    • N-Cyano-N-(propan-2-yl)acetamide
    • OTNORGGPYAGZDF-UHFFFAOYSA-N
    • Inchi: InChI=1S/C6H10N2O/c1-5(2)8(4-7)6(3)9/h5H,1-3H3
    • InChI Key: OTNORGGPYAGZDF-UHFFFAOYSA-N
    • SMILES: CC(C)N(C#N)C(=O)C

Computed Properties

  • Exact Mass: 126.079312947g/mol
  • Monoisotopic Mass: 126.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 44.1Ų

Recommend Articles

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
上海贤鼎生物科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海贤鼎生物科技有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd